Krypton

• IUPAC Name: krypton
• InChI: InChI=1S/Kr
• InChI Key: DNNSSWSSYDEUBZ-UHFFFAOYSA-N
• Canonical SMILES: [Kr]
• Molecular Formula: Kr
• DSSTOX Substance ID: DTXSID5064675
• Molecular Weight: 83.80 g/mol
• Physical Description: Krypton, compressed, is a colorless, odorless gas. It is shipped as a liquid under its own vapor pressure. Contact with the liquid may cause frostbite to unprotected skin. It can asphyxiate by displacement of air. Exposure of the container to prolonged heat or fire may cause it to rupture violently and rocket., Krypton, refrigerated liquid, is a colorless, odorless gas. It is shipped as a liquid under its own vapor pressure. Contact with the liquid may cause frostbite to unprotected skin. It can asphyxiate by displacement of air. Exposure of the container to prolonged heat or fire may cause it to rupture violently and rocket., Colorless and odorless gas; [CAMEO], ODOURLESS COLOURLESS COMPRESSED LIQUEFIED GAS.
• Boiling Point: -153 °C
• Solubility: Solubility in water: none
• Vapor Density: Relative vapor density (air = 1): 2.9
• CAS No.: 7439-90-9
• Melting Point: -157 °C

Description

Krypton (Kr), atomic number 36, is a noble gas characterized by its colorless, odorless, and generally inert nature . It is extracted from the atmosphere via cryogenic distillation of liquefied air, where it is found in trace amounts of approximately 1 part per million . This compound's main research and industrial applications leverage its unique physical properties. It is commercially used as a filling gas in energy-efficient fluorescent lights and high-speed photography flash lamps due to its brilliant white light emission when electrically excited . Its low thermal conductivity also makes it valuable as an insulating gas in high-performance, multi-pane windows to reduce heat transfer . Unlike lighter noble gases, this compound can form compounds, such as this compound fluoride (KrF2), which is a powerful oxidizing and fluorinating agent . This compound is crucial for excimer lasers, specifically the this compound fluoride laser, which finds applications in semiconductor lithography, fusion research, and scientific experiments . A notable historical application was the use of the orange-red spectral line of the isotope this compound-86 to define the international standard meter from 1960 to 1983 . From a market perspective, this compound is segmented by purity grades (including N3, N4.5, and N5), with key application areas in lighting, window insulation, and lasers . The global market is experiencing stable growth, driven by demand in energy-efficient solutions and laser technologies for the aerospace, defense, and medical sectors . Recent, groundbreaking preclinical research has revealed a novel potential application: this compound inhalation exhibits neuroprotective properties. Studies in rodent models of photoinduced ischemic stroke demonstrate that a this compound-oxygen mixture (70%/30%) improves neurological recovery, reduces brain lesion volume, and promotes neoangiogenesis . The proposed mechanism involves the activation of key cellular signaling pathways, including an increase in phosphorylated AKT and GSK-3b, and enhanced expression of the Nrf2 transcription factor, which is associated with antioxidant cellular responses . This emerging area of investigation positions this compound as a gas of significant interest for future neurological and therapeutic research. This product is supplied in a high-purity state and is intended For Research Use Only (RUO) . It is not intended for diagnostic, therapeutic, or personal use.

Preparation Methods

Low-Temperature Fractionation Towers

Stainless steel structured packing columns operate at -180°C to separate this compound (vapor pressure: 1.6 bar) from xenon (0.2 bar). Continuous distillation with reflux ratios of 5:1 achieves 99.995% this compound purity, recovering 91% of input xenon.

Adsorption-Based Purification

Zeolite 13X beds at 77K preferentially adsorb nitrogen and oxygen, increasing this compound concentration from 95% to 99.99%. Pressure swing adsorption cycles at 8–10 bar achieve contaminant removal rates of 99.8% per pass.

Table 2: Performance Metrics of Modern this compound Purification Systems

Parameter	Conventional Process	Advanced Hybrid System
This compound Recovery Rate	72%	91%
Methane Concentration	3,200 ppm	<50 ppm
Energy Consumption	12 kWh/m³	8.7 kWh/m³
Purity (Post-Process)	99.9%	99.999%

Data synthesized from patent disclosures and industrial equipment specifications.

Thermodynamic Optimization of Cryogenic Processes

This compound’s enthalpy of vaporization (9.02 kJ/mol) necessitates precise heat exchange management. Process simulations using HYSYS software optimize:

• Reboiler duty in distillation columns to maintain ΔT of 2–3°C between stages

• Heat exchanger configurations minimizing entropy generation during liquefaction

• Compression work for nitrogen reflux streams, reducing total energy use by 27% versus legacy systems

The critical temperature of 209.4K (-63.7°C) dictates that final purification must occur below this threshold to maintain liquid-phase stability.

Historical Evolution of this compound Production Technologies

Early 20th-century methods achieved <50% recovery through single-column distillation, limited by methane explosions. The 1980s dual-column designs (U.S. Pat. No. 4,401,448) improved safety but suffered from 28% this compound losses. Contemporary systems integrate:

• Automated hydrocarbon monitoring with laser absorption spectroscopy

• Microchannel heat exchangers reducing equipment footprint by 40%

• Cryogenic adsorption units replacing chemical scrubbing

These innovations enable annual production capacities exceeding 10,000 m³ at leading facilities.

Applications Driving Preparation Method Innovations

This compound’s role in semiconductor manufacturing (45% of global demand) requires ultra-high purity (99.9995%) achieved through:

• Getter furnaces removing H₂O and O₂ to <1 ppb

• Cold traps capturing radon isotopes (²²²Rn)

• Final filtration through 0.1 µm sintered metal filters

Medical imaging applications (MRI contrast agents) demand isotopic separation via gas centrifuges, enriching ⁸⁴Kr from 57% to >99% for neutron scattering studies .

Chemical Reactions Analysis

Types of Reactions: Krypton is relatively inert, but it can form compounds under specific conditions. The most notable reaction is with fluorine to form this compound difluoride (KrF₂). This reaction occurs when this compound and fluorine are cooled to -196°C and subjected to an electric discharge or X-rays .

Common Reagents and Conditions:

Fluorine (F₂): Used to form this compound difluoride.

Electric Discharge or X-rays: Required to initiate the reaction at low temperatures.

Major Products:

This compound Difluoride (KrF₂): A compound that decomposes at room temperature.

Scientific Research Applications

Lighting and Display Technologies

Krypton is widely used in lighting due to its ability to produce bright white light when ionized. This application includes:

• Fluorescent Lamps : this compound contributes to the efficiency and brightness of fluorescent lighting.
• Lasers : It is utilized in this compound lasers for various applications, including laser shows and medical procedures.
• Signs : this compound is used in neon-like signs, providing a distinctive glow.

Table 1: Lighting Applications of this compound

Application	Description
Fluorescent Lamps	Enhances brightness and efficiency
Lasers	Used in medical and entertainment lasers
Neon Signs	Provides characteristic glow

Insulation in Windows

This compound is recognized as an effective insulating gas between window panes. Its superior thermal performance compared to argon makes it ideal for energy-efficient windows, especially in narrower spaces.

• Energy Efficiency : Studies indicate that windows filled with this compound can reduce energy bills by up to 15% annually .

Table 2: Insulation Properties of this compound

Property	This compound	Argon
Thermal Conductivity	Lower	Higher
Cost	Higher	Lower
Ideal Gap Width	<0.5 inch	>0.5 inch

Medical Applications

This compound isotopes play significant roles in medical diagnostics:

• This compound-83 : Used in magnetic resonance imaging (MRI) to visualize lung function.
• This compound-85 : Employed in nuclear medicine for blood flow studies and lung function assessments.

Table 3: Medical Uses of this compound Isotopes

Isotope	Application
This compound-83	MRI for lung imaging
This compound-85	Blood flow studies; nuclear medicine diagnostics

Geological Research

Recent studies have shown that this compound isotopes can provide insights into Earth's formation and the origins of its volatile elements. Researchers have used this compound found in volcanic gases to trace the history of Earth's mantle.

• Research Findings : A study indicated that this compound isotopes resemble those found in carbon-rich meteorites, suggesting early volatile delivery during Earth's formation .

Case Study: Deep Mantle Research

Researchers from the University of California, Davis, analyzed this compound isotopes from volcanic eruptions in Iceland and the Galapagos Islands. Their findings challenge previous theories about when Earth's volatiles were delivered, indicating that they arrived early during planetary formation rather than later .

Semiconductor Manufacturing

This compound has emerged as a critical component in semiconductor manufacturing processes, particularly as an etching gas for advanced chip production.

• 3D NAND Technology : In recent years, this compound has been utilized as an additive to enhance etching processes for producing multi-layered semiconductor devices .

Table 4: Semiconductor Applications of this compound

Application	Description
Etching Gas	Used in advanced semiconductor fabrication
3D NAND Production	Enhances etching efficiency for multi-layer chips

Mechanism of Action

Krypton is often compared to other noble gases such as argon and xenon:

Argon: More abundant in the atmosphere and used primarily in welding and lighting.

Xenon: Heavier and more reactive than this compound, used in anesthesia and imaging.

Uniqueness of this compound:

Emission Lines: this compound has multiple sharp emission lines, making it useful in lighting and laser applications.

Inertness: Its inert nature makes it suitable for applications where reactivity must be minimized.

Comparison with Similar Compounds

Thermodynamic Data :

Compound	Bond Dissociation Energy (kJ/mol)	Stability at 25°C
KrF₂	~50	Decomposes rapidly
XeF₂	~133	Stable
XeF₄	~64 (per Xe-F bond)	Stable

KrF₂’s low bond dissociation energy (~50 kJ/mol) underscores its instability, requiring storage at -78°C . In contrast, XeF₂ remains stable at room temperature due to stronger Xe-F bonds (~133 kJ/mol) .

Physical Properties of Noble Gases

Property	Kr	Xe	Ar
Atomic Radius (Å)	1.03	1.24	0.71
Boiling Point (°C)	-153.4	-108.1	-185.8
Critical Pressure (atm)	54.3	57.6	48.1

Research Frontiers and Challenges

Recent studies explore mixed noble-gas compounds (e.g., [F₅Xe(FKrF)AsF₆]), where this compound participates in hypervalent bonding with xenon . However, such compounds remain laboratory curiosities due to extreme synthesis conditions (e.g., high-pressure fluorine environments). Computational studies suggest that this compound may form metastable clathrates or endohedral fullerenes under specific conditions .

Biological Activity

Krypton (Kr), a noble gas, is primarily known for its inertness and low reactivity. However, recent studies have begun to explore its potential biological activities, particularly in the context of neuroprotection and its interactions in biological systems. This article synthesizes findings from various research studies to provide a comprehensive understanding of this compound's biological activity.

Neuroprotective Effects of this compound

Recent experimental studies have highlighted the neuroprotective properties of this compound, particularly in models of ischemic stroke. A notable study investigated the effects of inhaling a this compound-oxygen mixture (70% Kr and 30% O2) on male Wistar rats subjected to photochemically induced ischemic stroke (PIS). The results demonstrated significant improvements in neurological function and reduced brain damage compared to control groups inhaling nitrogen-oxygen mixtures.

Key Findings:

• Neurological Recovery : Rats exposed to the this compound mixture showed a marked improvement in neurological status by day 7 post-stroke, with statistical significance ($p=0.0245$) compared to the nitrogen group .
• MRI Results : MRI scans indicated reduced lesion volumes in the this compound group, correlating with better neurological outcomes.
• Cellular Mechanisms : Inhalation of this compound led to increased levels of phosphorylated AKT kinase and glycogen synthase kinase 3b, indicating activation of neuroprotective signaling pathways. Additionally, there was a decrease in NFkB expression, which is associated with inflammation and cell death .

Table: Summary of Neuroprotective Effects

Parameter	Stroke + Kr Group	Stroke + N2 Group	Significance (p-value)
Neurological Status (Day 3)	7	7	0.4020
Neurological Status (Day 7)	Improved	No Improvement	0.0245
Lesion Volume Reduction	Significant	Not Significant	-
Iba-1 Positive Cell Count	Lower	Higher	-

The neuroprotective effects observed with this compound inhalation may be attributed to several mechanisms:

• Inhibition of Neuroinflammation : Immunohistochemical analyses revealed reduced microglial activation in the this compound group, suggesting that this compound may help mitigate inflammatory responses following ischemic injury .
• Promotion of Neoangiogenesis : The study indicated that this compound inhalation promotes neoangiogenesis, as evidenced by increased von Willebrand factor levels, which is crucial for blood vessel formation in damaged tissues .

This compound Gas Nanobubbles and Enzyme Activity

Another area of research has explored the effects of this compound gas nanobubbles on enzymatic activity. A study demonstrated that high-concentration this compound nanobubbles produced in water could influence the activity of pepsin, an important digestive enzyme. This suggests that this compound's physical properties at the nanoscale may interact with biological macromolecules, potentially altering their functionality .

Case Study: Inhalation Therapy

In a controlled experiment involving rats, researchers assessed the impact of inhaling a this compound-oxygen mixture on recovery from induced ischemic stroke. The study provided insights into how gaseous mixtures can be utilized therapeutically to enhance recovery outcomes after neurological injuries.

Observational Study: Solubility in Biological Solutions

Research has also focused on the solubility characteristics of this compound in biological fluids. One study indicated that this compound's solubility coefficient in blood and protein solutions contributes to its bioavailability and potential physiological effects . Understanding these solubility dynamics is crucial for evaluating how this compound might be utilized in medical applications.